2-amino-5-(2-methylphenyl)-5,8-dihydropyrido[2,3-d]pyrimidine-4,7(3H,6H)-dione

• IUPAC Name: 2-amino-5-(2-methylphenyl)-3,5,6,8-tetrahydropyrido[2,3-d]pyrimidine-4,7-dione
• InChI: InChI=1S/C14H14N4O2/c1-7-4-2-3-5-8(7)9-6-10(19)16-12-11(9)13(20)18-14(15)17-12/h2-5,9H,6H2,1H3,(H4,15,16,17,18,19,20)
• InChI Key: KIJBCIDRLJLLNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2CC(=O)NC3=C2C(=O)NC(=N3)N
• Molecular Formula: C14H14N4O2
• Molecular Weight: 270.29 g/mol

Description

2-amino-5-(2-methylphenyl)-5,8-dihydropyrido[2,3-d]pyrimidine-4,7(3H,6H)-dione is a chemical compound that has garnered much attention in the scientific community due to its potential applications in various fields. This compound is also known as AMPPD and has been used in many research studies due to its unique properties.

Mechanism of Action

The mechanism of action of AMPPD involves the oxidation of the compound by alkaline phosphatase, which leads to the release of a highly reactive intermediate. This intermediate then reacts with a luminol derivative, resulting in the emission of light. This reaction is highly specific and sensitive, making AMPPD an ideal substrate for the detection of alkaline phosphatase activity.
Biochemical and Physiological Effects:
AMPPD has no known biochemical or physiological effects on living organisms. It is a synthetic compound that is used solely for research purposes.

Advantages and Limitations for Lab Experiments

AMPPD has several advantages for use in lab experiments. It is a highly sensitive and specific substrate for the detection of alkaline phosphatase activity, making it ideal for use in various research studies. However, the compound is also highly reactive and can be affected by various factors such as pH, temperature, and the presence of other compounds. This can lead to false positives or negatives in experiments, making it important to carefully control experimental conditions.

Future Directions

There are several future directions for the use of AMPPD in scientific research. One potential application is in the development of new chemiluminescent assays for the detection of various biomolecules. Researchers can also explore the use of AMPPD in the development of new diagnostic tools for the detection of alkaline phosphatase activity in various disease states. Additionally, the compound can be used in the development of new imaging techniques for the detection of alkaline phosphatase activity in living organisms.

Scientific Research Applications

AMPPD has been used in many scientific research studies due to its unique properties. It is commonly used as a substrate for the detection of alkaline phosphatase activity in various biological samples, including cells, tissues, and sera. The compound is also used in the development of chemiluminescent assays for the detection of various biomolecules, such as nucleotides, proteins, and antibodies.